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Compound of Interest

Compound Name: Tatsinine

Cat. No.: B13412303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Taxinine B, a complex diterpenoid found in plants of the Taxus genus, represents a significant

area of interest in natural product chemistry and toxicology. This document provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of Taxinine B. It details the primary mechanism of action, which involves the

antagonism of cardiac ion channels, and presents available quantitative data in a structured

format. Furthermore, this guide outlines established experimental protocols for the isolation,

purification, and spectroscopic analysis of Taxinine B, and includes a visualization of its

mechanism of action to facilitate a deeper understanding for research and development

purposes.

Chemical Structure and Properties of Taxinine B
Taxinine B is a naturally occurring taxane diterpenoid. Its intricate polycyclic structure is

adorned with multiple functional groups, contributing to its biological activity.

Table 1: Chemical and Physical Properties of Taxinine B[1]
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Property Value

Molecular Formula C₃₇H₄₄O₁₁

Molecular Weight 664.7 g/mol

IUPAC Name

[(1R,2R,3R,5S,7S,8S,9R,10R)-2,7,9,10-

tetraacetyloxy-8,12,15,15-tetramethyl-4-

methylidene-13-oxo-5-

tricyclo[9.3.1.0³,⁸]pentadec-11-enyl] (E)-3-

phenylprop-2-enoate

CAS Number 18457-44-8

Exact Mass 664.28836222 Da

The core of Taxinine B is a tricyclic system, which is characteristic of the taxane family of

compounds. The presence of multiple acetyl and cinnamoyl groups are key features of its

chemical architecture.
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Tricyclic Core

Multiple
-OAc, -OC(O)CH=CHPh
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Taxinine B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13412303#what-is-the-chemical-structure-of-
tatsinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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